![molecular formula C15H16N2O3S2 B4796121 N-[4-({[4-(methylthio)phenyl]sulfonyl}amino)phenyl]acetamide](/img/structure/B4796121.png)
N-[4-({[4-(methylthio)phenyl]sulfonyl}amino)phenyl]acetamide
Overview
Description
N-[4-({[4-(methylthio)phenyl]sulfonyl}amino)phenyl]acetamide, commonly referred to as MSA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MSA belongs to the class of sulfonamide compounds and has been studied extensively for its pharmacological properties.
Mechanism of Action
The exact mechanism of action of MSA is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of various enzymes and signaling pathways. MSA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It also inhibits the activity of vascular endothelial growth factor (VEGF), a signaling molecule that promotes angiogenesis.
Biochemical and Physiological Effects:
MSA has been shown to possess various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). MSA has also been shown to inhibit the proliferation and migration of cancer cells. Additionally, it has been shown to inhibit the formation of new blood vessels, a process known as angiogenesis.
Advantages and Limitations for Lab Experiments
MSA has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. It has also been shown to possess potent pharmacological effects at relatively low concentrations. However, one limitation of MSA is that its exact mechanism of action is not fully understood, which can make it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on MSA. One area of interest is the development of new derivatives of MSA with improved pharmacological properties. Another area of interest is the study of the potential use of MSA in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of MSA and its potential therapeutic applications.
Scientific Research Applications
MSA has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess anti-inflammatory, anti-tumor, and anti-angiogenic properties. MSA has also been studied for its potential use in the treatment of various diseases such as rheumatoid arthritis, cancer, and diabetic retinopathy.
Properties
IUPAC Name |
N-[4-[(4-methylsulfanylphenyl)sulfonylamino]phenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3S2/c1-11(18)16-12-3-5-13(6-4-12)17-22(19,20)15-9-7-14(21-2)8-10-15/h3-10,17H,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGGSARGPGNKQGW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)SC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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